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Introduction
Acetoxime benzoate, also known by its IUPAC name (propan-2-ylideneamino) benzoate, is an

organic compound belonging to the class of oxime esters.[1] With the CAS Number 942-89-2,

this molecule features a benzoate group attached to the oxygen atom of acetoxime.[1][2]

Oxime esters, as a class of compounds, are recognized for their diverse biological activities,

including antifungal, antibacterial, insecticidal, and antitumor properties, making them of

significant interest in the fields of medicinal chemistry and agrochemical research.[3][4] This

document provides a comprehensive overview of the known physical and chemical properties

of Acetoxime benzoate, details on its synthesis and characterization, and insights into its

potential biological activities.

Physical and Chemical Properties
Acetoxime benzoate is a white to light yellow crystalline powder.[2] A summary of its key

physical and chemical properties is presented in the table below.
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Property Value Reference(s)

IUPAC Name
(propan-2-ylideneamino)

benzoate
[1]

Synonyms
O-Benzoylacetoxime, Propan-

2-one O-benzoyl oxime
[1][2]

CAS Number 942-89-2 [2]

Molecular Formula C₁₀H₁₁NO₂ [2][5]

Molecular Weight 177.20 g/mol [1][5]

Appearance
White to light yellow

powder/crystal
[2]

Melting Point 46-48 °C [6]

Boiling Point 120 °C at 1.5 mmHg

Solubility No quantitative data available.

Spectroscopic Data
The structural characterization of Acetoxime benzoate is supported by various spectroscopic

techniques.

¹H NMR: Proton nuclear magnetic resonance spectroscopy data is available for Acetoxime

benzoate.[7]

¹³C NMR: Carbon-13 nuclear magnetic resonance spectroscopy has been used to

characterize the compound.

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional

groups present in the molecule.

Mass Spectrometry (MS): Mass spectrometry data confirms the molecular weight of

Acetoxime benzoate.
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Experimental Protocols
Synthesis of Acetoxime Benzoate
While a specific, detailed protocol for the synthesis of Acetoxime benzoate is not readily

available in the searched literature, a general method for the preparation of oxime esters

involves the acylation of an oxime. The synthesis of Acetoxime benzoate would likely proceed

via the reaction of acetoxime with benzoyl chloride in the presence of a base to neutralize the

hydrochloric acid byproduct.

General Reaction Scheme:

Reactants

Products

Acetoxime

Benzoyl Chloride

Base (e.g., Pyridine)

Acetoxime Benzoate

HCl

Click to download full resolution via product page

A general synthesis workflow for oxime esters.

Experimental Steps (Hypothetical):

Dissolve acetoxime in a suitable aprotic solvent (e.g., dichloromethane or diethyl ether).

Add a base, such as pyridine or triethylamine, to the solution.

Cool the mixture in an ice bath.
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Slowly add a solution of benzoyl chloride in the same solvent.

Allow the reaction to stir at room temperature for a specified period.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture with water and brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography to yield pure

Acetoxime benzoate.

Determination of Melting Point
The melting point of a solid organic compound is a crucial physical property for its identification

and purity assessment. A common method for its determination is using a capillary melting

point apparatus.

Protocol:

A small amount of the finely powdered, dry sample of Acetoxime benzoate is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.[8][9]

The capillary tube is placed in a melting point apparatus.[10][11]

The sample is heated at a controlled rate.[11]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end of

the melting range.[8]

For a pure compound, this range is typically narrow (0.5-2 °C).[10]
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Finely powder the solid sample

Pack into a capillary tube (2-3 mm height)

Place the tube in the melting point apparatus

Heat the sample at a controlled rate

Record the temperature at the first sign of melting

Record the temperature when the entire sample is liquid

The two temperatures define the melting range
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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